Cas no 850905-32-7 (2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one)
2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
- 2-benzyl-5-((4-methylbenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one
- 1(2H)-Isoquinolinone, 3,4-dihydro-5-[(4-methylphenyl)methoxy]-2-(phenylmethyl)-
-
- Inchi: 1S/C24H23NO2/c1-18-10-12-20(13-11-18)17-27-23-9-5-8-22-21(23)14-15-25(24(22)26)16-19-6-3-2-4-7-19/h2-13H,14-17H2,1H3
- InChI Key: ZMZLGCFXNFRARD-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(OCC3=CC=C(C)C=C3)=CC=C2)CCN1CC1=CC=CC=C1
2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0556-0225-2μmol |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-5μmol |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-10μmol |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-20μmol |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-1mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-2mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-3mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-4mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-5mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0225-10mg |
2-benzyl-5-[(4-methylphenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one |
850905-32-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
Comprehensive Overview of 2-Benzyl-5-(4-Methylphenyl)methoxy-1,2,3,4-Tetrahydroisoquinolin-1-One (CAS No. 850905-32-7)
The compound 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850905-32-7) is a synthetic organic molecule belonging to the tetrahydroisoquinoline class. This structurally complex compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both benzyl and 4-methylphenyl methoxy substituents contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.
In recent years, the scientific community has shown growing interest in tetrahydroisoquinoline derivatives, driven by their diverse biological activities. The 2-benzyl-5-(4-methylphenyl)methoxy variant, in particular, has been investigated for its potential role in modulating specific enzymatic pathways. Researchers are actively studying its molecular interactions, with a focus on its pharmacokinetic properties and structure-activity relationships. These studies align with current trends in precision medicine and targeted drug design, addressing common search queries about "novel drug scaffolds" and "small molecule therapeutics."
The synthesis of CAS 850905-32-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed for characterization, reflecting the pharmaceutical industry's emphasis on quality control and analytical validation - topics frequently searched by professionals in the field. The compound's logP value and solubility profile make it particularly interesting for formulation scientists addressing challenges in drug delivery systems.
From a medicinal chemistry perspective, the 1,2,3,4-tetrahydroisoquinolin-1-one core structure presents opportunities for structural modification, allowing researchers to explore various analogs. This flexibility responds to the growing demand for "structure optimization strategies" and "lead compound development" - common search terms among drug discovery professionals. The compound's benzyl substitution pattern at position 2 and methoxy aryl group at position 5 create distinct electronic effects that influence its potential biological interactions.
Current research trends indicate that molecules like 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one are being evaluated in various screening assays, particularly those related to central nervous system targets and receptor modulation. These investigations align with popular searches about "neuroactive compounds" and "CNS drug candidates." However, it's important to note that extensive preclinical and clinical studies would be required to fully understand its therapeutic potential and safety profile.
The stability of CAS 850905-32-7 under different environmental conditions has become a topic of interest, especially with the pharmaceutical industry's focus on "drug stability optimization" and "degradation pathway analysis." Researchers are examining its behavior in various pH conditions and its photostability characteristics, which are crucial considerations for formulation development and storage conditions.
In the context of green chemistry initiatives, synthetic approaches to 2-benzyl-5-(4-methylphenyl)methoxy-tetrahydroisoquinolinone are being optimized to reduce environmental impact. This responds to increasing searches about "sustainable synthesis methods" and "green pharmaceutical manufacturing." The development of catalytic processes and alternative solvents for its production reflects the industry's commitment to environmentally responsible practices.
From a commercial perspective, the availability of 850905-32-7 as a research chemical meets the needs of pharmaceutical companies and academic institutions engaged in drug discovery programs. The compound's structural features make it valuable for building diverse compound libraries, addressing the growing demand for "diverse screening collections" and "fragment-based drug discovery" tools.
As computational chemistry advances, 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one has become subject to various in silico modeling studies. Researchers are employing molecular docking and dynamics simulations to predict its interactions with biological targets, responding to popular queries about "computer-aided drug design" and "virtual screening methodologies." These computational approaches complement traditional experimental methods in accelerating drug discovery processes.
The patent landscape surrounding tetrahydroisoquinoline derivatives continues to evolve, with intellectual property considerations becoming increasingly important. Professionals frequently search for information about "compound patentability" and "medicinal chemistry IP strategies," reflecting the competitive nature of pharmaceutical research and development.
Quality assurance protocols for CAS 850905-32-7 emphasize rigorous analytical testing to ensure batch-to-batch consistency. This focus on quality standards addresses industry concerns about "reference material characterization" and "impurity profiling" - common topics in pharmaceutical quality control discussions. Advanced chromatographic methods are typically employed to verify the compound's identity and purity.
In conclusion, 2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one represents an interesting case study in modern medicinal chemistry. Its structural complexity and potential biological relevance make it a valuable tool for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to seek innovative solutions for unmet medical needs, compounds like this will likely remain important subjects of investigation, bridging the gap between chemical innovation and therapeutic application.
850905-32-7 (2-benzyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)